Cas no 98331-17-0 (1H-Pyrrole-2-carboxamide, N-(1,1-dimethylethyl)-1-methyl-)

98331-17-0 structure
Product name:1H-Pyrrole-2-carboxamide, N-(1,1-dimethylethyl)-1-methyl-
1H-Pyrrole-2-carboxamide, N-(1,1-dimethylethyl)-1-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-2-carboxamide, N-(1,1-dimethylethyl)-1-methyl-
- 98331-17-0
- AKOS008949284
- N-(tert-Butyl)-1-methyl-1H-pyrrole-2-carboxamide
- SCHEMBL12669799
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- Inchi: InChI=1S/C10H16N2O/c1-10(2,3)11-9(13)8-6-5-7-12(8)4/h5-7H,1-4H3,(H,11,13)
- InChI Key: PAEPCNROLWHWAO-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 180.126263138Da
- Monoisotopic Mass: 180.126263138Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 34Ų
1H-Pyrrole-2-carboxamide, N-(1,1-dimethylethyl)-1-methyl- Related Literature
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Raphaela Araujo Mantovani,Ângelo Luiz Fazani Cavallieri,Flavia Maria Netto,Rosiane Lopes Cunha Food Funct., 2013,4, 1322-1331
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O. Yu. Emelina,I. V. Vorotyntsev,E. S. Grebennikova,A. N. Petukhov,A. I. Akhmetshina,T. S. Sazanova,V. V. Loskutov RSC Adv., 2015,5, 65674-65683
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J. N. Wang,J. W. Wang,G. J. Huang,L. Cheng,L. J. Jiang,L. G. Wang Phys. Chem. Chem. Phys., 2016,18, 12029-12034
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Jack M. Harrowfield J. Mater. Chem. C, 2021,9, 7607-7614
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